ethyl 3-({2-[(2-chlorobenzoyl)amino]-3-phenylacryloyl}amino)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 3-({2-[(2-chlorobenzoyl)amino]-3-phenylacryloyl}amino)benzoate, commonly known as CB30865, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug development, and biochemical research.
Mechanism of Action
CB30865 exerts its effects through the inhibition of specific enzymes, including cathepsin L. The mechanism of action of CB30865 involves the binding of the compound to the active site of the enzyme, preventing its activity and inhibiting its function. CB30865 has been shown to have a high affinity for the active site of cathepsin L, making it a potent inhibitor of this enzyme.
Biochemical and Physiological Effects
CB30865 has been shown to have several biochemical and physiological effects. In addition to its inhibitory effects on enzymes, CB30865 has also been shown to have anti-inflammatory properties, reducing the production of pro-inflammatory cytokines and chemokines. CB30865 has also been shown to have anti-tumor activity, inhibiting the growth and proliferation of cancer cells.
Advantages and Limitations for Lab Experiments
One of the primary advantages of CB30865 for lab experiments is its potent inhibitory activity against enzymes, making it a useful tool for studying enzyme function and inhibition. CB30865 is also relatively stable and easy to handle, making it a convenient compound for use in lab experiments.
However, there are also limitations to the use of CB30865 in lab experiments. The synthesis process of CB30865 is complex and requires a high level of expertise, making it challenging to obtain in large quantities. CB30865 is also relatively expensive, making it less accessible for use in lab experiments.
Future Directions
There are several future directions for the research and development of CB30865. One potential direction is the further exploration of its medicinal properties, particularly its anti-inflammatory and anti-tumor activities. CB30865 could also be used as a tool for studying enzyme function and inhibition, providing insights into the molecular mechanisms of various diseases.
Another potential direction is the development of new synthesis methods for CB30865, making it more accessible and cost-effective for use in lab experiments. The development of new analogs of CB30865 could also lead to the discovery of more potent and selective inhibitors of enzymes, providing new insights into the molecular mechanisms of various diseases.
Conclusion
In conclusion, CB30865 is a complex chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug development, and biochemical research. The synthesis of CB30865 requires a high level of expertise in organic chemistry and is typically carried out in a laboratory setting. CB30865 exerts its effects through the inhibition of specific enzymes, including cathepsin L, and has been shown to have several biochemical and physiological effects. While there are limitations to the use of CB30865 in lab experiments, there are also several future directions for its research and development, including the further exploration of its medicinal properties and the development of new synthesis methods and analogs.
Synthesis Methods
CB30865 is a complex chemical compound that requires a multi-step synthesis process. The synthesis of CB30865 involves the reaction of 2-chlorobenzoyl chloride with N-phenylglycine methyl ester to form an intermediate product, which is then reacted with ethyl 3-aminobenzoate to produce the final product, CB30865. The synthesis process of CB30865 requires a high level of expertise in organic chemistry and is typically carried out in a laboratory setting.
Scientific Research Applications
CB30865 has a wide range of potential applications in scientific research. One of the primary applications of CB30865 is in medicinal chemistry and drug development. CB30865 has been shown to have potent inhibitory activity against several enzymes, including cathepsin L, which is involved in the progression of cancer and other diseases. CB30865 has also been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis.
In addition to its medicinal applications, CB30865 has also been used in biochemical research to study the mechanisms of enzyme inhibition and the structure-activity relationships of various compounds. CB30865 has been shown to bind to the active site of enzymes, preventing their activity and providing insights into the molecular mechanisms of enzyme inhibition.
properties
IUPAC Name |
ethyl 3-[[(E)-2-[(2-chlorobenzoyl)amino]-3-phenylprop-2-enoyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H21ClN2O4/c1-2-32-25(31)18-11-8-12-19(16-18)27-24(30)22(15-17-9-4-3-5-10-17)28-23(29)20-13-6-7-14-21(20)26/h3-16H,2H2,1H3,(H,27,30)(H,28,29)/b22-15+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTOPYMJHKLMZJK-PXLXIMEGSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=CC=C1)NC(=O)C(=CC2=CC=CC=C2)NC(=O)C3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)C1=CC(=CC=C1)NC(=O)/C(=C\C2=CC=CC=C2)/NC(=O)C3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H21ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.